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Compound of Interest

Compound Name:
2-(Bromomethyl)-5-

(trifluoromethyl)furan

Cat. No.: B058163 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Bromomethyl)-5-(trifluoromethyl)furan (CAS No: 17515-77-4).

It is intended for researchers, scientists, and drug development professionals to ensure a safe

and efficient laboratory environment.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 2-(Bromomethyl)-5-(trifluoromethyl)furan

CAS Number 17515-77-4[1]

Molecular Formula C₆H₄BrF₃O[2][3]

Molecular Weight 228.99 g/mol [2][3]

GHS Hazard Statements

H226: Flammable liquid and vapor.[1][4] H314:

Causes severe skin burns and eye damage.[1]

[4] H318: Causes serious eye damage.[1]

Hazard Pictograms
Danger
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with 2-(Bromomethyl)-5-(trifluoromethyl)furan.

PPE Category
Recommended
Specification

Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[1][4]

Hand Protection

Chemically resistant gloves

(e.g., Butyl rubber, Viton®).

Nitrile gloves may offer limited,

short-term splash protection

but are not recommended for

prolonged contact.

Provides robust protection

against skin burns and

absorption.[1][4]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.

Minimizes skin contact and

protects from potential

splashes of the flammable and

corrosive liquid.[1][4]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges.

Essential for preventing

inhalation of harmful vapors,

especially when working

outside of a certified chemical

fume hood or during spill

cleanup.[5]

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is necessary for the safe handling and storage of this

compound.

Engineering Controls:
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Ventilation: All handling of 2-(Bromomethyl)-5-(trifluoromethyl)furan must be conducted in

a certified chemical fume hood to minimize inhalation exposure.[1]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][4]

Keep the container tightly closed and protect from moisture.[1]

Store locked up.[1]

Experimental Workflow: Standard Handling Procedure
The following diagram outlines the essential steps for safely handling 2-(Bromomethyl)-5-
(trifluoromethyl)furan in a laboratory setting.
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Standard Handling Workflow

Preparation

Handling

Post-Handling

Verify Fume Hood Operation

Don All Required PPE

Prepare Equipment and Reagents

Ensure Spill Kit is Accessible

Conduct All Transfers in Fume Hood

Use Appropriate Tools to Avoid Contact

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Properly Dispose of Waste

Remove and Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Standard Handling Workflow Diagram
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Emergency and Disposal Plan
First-Aid Measures

Immediate action is required in case of exposure.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[1][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water. If skin irritation or rash

occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[1][4]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[1][4]

Spill Response

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use a suitable absorbent material to collect as much of the spill as possible.

Clean: Decontaminate the area with a suitable cleaning agent.

Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal.

Disposal Plan
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Chemical Waste: Dispose of 2-(Bromomethyl)-5-(trifluoromethyl)furan and any

contaminated materials in a designated hazardous waste container.[4] The container must

be properly labeled with the chemical name and associated hazards.

Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a

sealed bag and disposed of as hazardous waste.

Regulatory Compliance: All waste disposal must be in accordance with local, state, and

federal regulations. Contact your institution's environmental health and safety (EHS)

department for specific guidance.

Logical Relationship: Disposal Pathway
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 2-(Bromomethyl)-5-(trifluoromethyl)furan.

Disposal Pathway

Waste Handling Non-Contaminated

Material Contaminated?

Place in Labeled Hazardous Waste Container

Yes

Standard Laboratory Glassware/Trash

No

Store in Designated Satellite Accumulation Area

Arrange for EHS Pickup
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Disposal Pathway Decision Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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